Cas no 75945-53-8 (3-Butoxyacryloyl chloride)

3-Butoxyacryloyl chloride structure
3-Butoxyacryloyl chloride structure
Product Name:3-Butoxyacryloyl chloride
CAS No:75945-53-8
MF:C7H11ClO2
MW:162.614041566849
CID:1775352
PubChem ID:53439772
Update Time:2025-04-21

3-Butoxyacryloyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-Butoxyacryloyl chloride
    • 3-butoxyprop-2-enoyl chloride
    • 2-Propenoyl chloride,3-butoxy
    • 3t-butoxy-acryloyl chloride
    • 3t-Butoxy-acryloylchlorid
    • beta-Butoxyacryloyl chloride
    • UXWRLYJGSPMVHP-UHFFFAOYSA-N
    • 3-Butoxy-2-propenoyl chloride
    • beta-n-butoxyacrylic acid chloride
    • 75945-53-8
    • DB-252423
    • SCHEMBL2912701
    • DTXSID00702153
    • Inchi: 1S/C7H11ClO2/c1-2-3-5-10-6-4-7(8)9/h4,6H,2-3,5H2,1H3
    • InChI Key: UXWRLYJGSPMVHP-UHFFFAOYSA-N
    • SMILES: ClC(C=COCCCC)=O

Computed Properties

  • Exact Mass: 162.04500
  • Monoisotopic Mass: 162.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.065±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 210.0±23.0 ºC (760 Torr),
  • Flash Point: 77.6±23.1 ºC,
  • Solubility: Slightly soluble (5 g/l) (25 º C),
  • PSA: 26.30000
  • LogP: 2.08220

3-Butoxyacryloyl chloride Production Method

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